Cas no 1378847-79-0 (2-Ethyl-2H-benzo[d][1,2,3]triazole-5-carboxylic acid)

2-Ethyl-2H-benzo[d][1,2,3]triazole-5-carboxylic acid is a heterocyclic compound featuring a benzo-triazole core substituted with an ethyl group and a carboxylic acid functionality. This structure imparts versatility in applications such as organic synthesis, coordination chemistry, and material science. The carboxylic acid group enables further derivatization, making it a valuable intermediate for constructing more complex molecules. Its triazole moiety contributes to stability and potential ligand properties in metal coordination. The compound is particularly useful in pharmaceutical and agrochemical research due to its ability to form stable intermediates. High purity and well-defined reactivity enhance its utility in precision synthesis.

2-Ethyl-2H-benzo[d][1,2,3]triazole-5-carboxylic acid structure

1378847-79-0 structure

Product Name:2-Ethyl-2H-benzo[d][1,2,3]triazole-5-carboxylic acid

CAS No:1378847-79-0

MF:C₉H₉N₃O₂

MW:191.186661481857

CID:4937964

Update Time:2025-05-28

2-Ethyl-2H-benzo[d][1,2,3]triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Ethyl-2H-benzo[d][1,2,3]triazole-5-carboxylic acid
- Inchi： 1S/C9H9N3O2/c1-2-12-10-7-4-3-6(9(13)14)5-8(7)11-12/h3-5H,2H2,1H3,(H,13,14)
- InChI Key： REQANKPTDWVAOE-UHFFFAOYSA-N
- SMILES： OC(C1C=CC2C(C=1)=NN(CC)N=2)=O

Computed Properties

Exact Mass: 191.069476538 g/mol
Monoisotopic Mass: 191.069476538 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 191.19
XLogP3: 1.6
Topological Polar Surface Area: 68

2-Ethyl-2H-benzo[d][1,2,3]triazole-5-carboxylic acid Pricemore >>

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Alichem	A019099619-1g	2-Ethyl-2H-benzo[d][1,2,3]triazole-5-carboxylic acid	1378847-79-0	97%	1g	697.68 USD	2021-06-17
Chemenu	CM501430-1g	2-Ethyl-2H-benzo[d][1,2,3]triazole-5-carboxylicacid	1378847-79-0	97%	1g	$***	2023-03-31